Cas no 922495-42-9 (Benzenamine, N,N-bis(4-methoxyphenyl)-4-(2H-tetrazol-5-yl)-)

• Product Name: Benzenamine, N,N-bis(4-methoxyphenyl)-4-(2H-tetrazol-5-yl)-
• CAS No: 922495-42-9
• MF: C₂₁H₁₉N₅O₂
• MW: 373.407863855362
• CID: 741000
• PubChem ID: 71446523
• Update Time: 2025-04-19

Benzenamine, N,N-bis(4-methoxyphenyl)-4-(2H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-bis(4-methoxyphenyl)-4-(2H-tetrazol-5-yl)-
• N,N-bis(4-methoxyphenyl)-4-(2H-tetrazol-5-yl)aniline
• DTXSID10855008
• 922495-42-9
• 4-Methoxy-N-(4-methoxyphenyl)-N-[4-(2H-tetrazol-5-yl)phenyl]aniline

• Inchi： 1S/C21H19N5O2/c1-27-19-11-7-17(8-12-19)26(18-9-13-20(28-2)14-10-18)16-5-3-15(4-6-16)21-22-24-25-23-21/h3-14H,1-2H3,(H,22,23,24,25)
• InChI Key： LSIZNMFICQNPJF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N(C1C=CC(=CC=1)OC)C1C=CC(C2N=NNN=2)=CC=1

Computed Properties

• Exact Mass: 373.15387487g/mol
• Monoisotopic Mass: 373.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 76.2Ų